(4-Hydroxyimino-cyclohexa-2,5-dienylidene)-phenyl-acetonitrile

• IUPAC Name: 2-(4-hydroxyiminocyclohexa-2,5-dien-1-ylidene)-2-phenylacetonitrile
• InChI: InChI=1S/C14H10N2O/c15-10-14(11-4-2-1-3-5-11)12-6-8-13(16-17)9-7-12/h1-9,17H
• InChI Key: CEQPEKHLBZNDQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C2C=CC(=NO)C=C2)C#N
• Molecular Formula: C14H10N2O
• DSSTOX Substance ID: DTXSID90323912
• Molecular Weight: 222.24 g/mol
• CAS RN: 888-39-1

Description

“(4-Hydroxyimino-cyclohexa-2,5-dienylidene)-phenyl-acetonitrile” is a chemical compound. It’s also known as N′-[(1EZ,4EZ)-4-(hydroxyimino)cyclohexa-2,5-dienylidene]benzohydrazide. It’s used as a fungicide.

Molecular Structure Analysis

The molecular formula of this compound is C14H9FN2O. The molecular weight is 240.237.

Synthesis routes and methods

Procedure details

60 g of KOH are dissolved in 300 ml of methanol and heated up to 55° C. To the solution are added 32.2 g (0.27 mol) of phenylacetonitrile followed by 30.8 g (0.25 mol) of nitrobenzene. The reaction mixture is stirred at 55° C. for 4 hrs. After cooling, 400 ml of water are added with stirring. The resulting solution is acidified by addition of 110 ml of acetic acid in 100 ml of water, leading to a yellow-orange precipitate. The mixture is then filtered, and the yellow solid is washed with a mixture of methanol and water. The crude product is dried in air, boiled with 150 ml of benzene for 15 min., cooled, filtered and dried under vacuum. 42.6 g (77%) of (4-Hydroxyimino-cyclohexa-2,5-dienylidene)-phenyl-acetonitrile are obtained in the form of a yellow solid having a melting point of 159-163° C. (dec.).